Cas no 98992-42-8 (1-[2-(3,3-dimethylbutoxy)ethyl]-3-phenoxybenzene)

• Product Name: 1-[2-(3,3-dimethylbutoxy)ethyl]-3-phenoxybenzene
• CAS No: 98992-42-8
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 1993449
• PubChem ID: 179197
• Update Time: 2025-04-21

1-[2-(3,3-dimethylbutoxy)ethyl]-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3,3-dimethylbutoxy)ethyl]-3-phenoxybenzene
• 1-(2-(3,3-Dimethylbutoxy)ethyl)-3-phenoxybenzene
• 98992-42-8
• DTXSID10243921

• Inchi： 1S/C20H26O2/c1-20(2,3)13-15-21-14-12-17-8-7-11-19(16-17)22-18-9-5-4-6-10-18/h4-11,16H,12-15H2,1-3H3
• InChI Key： DLZYXMYHBBVLPI-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C=1)OC1C=CC=CC=1)CCC(C)(C)C

Computed Properties

• Exact Mass: 298.193
• Monoisotopic Mass: 298.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1
• Boiling Point: 381.4°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.527